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Compound of Interest

Compound Name: 1-Docosene

CAS No.: 29730-67-4

Cat. No.: B7820821

Get Quote

1-Docosene is a long-chain alpha-olefin (alkene) with the terminal double bond at the C1

position.[1][2] As a 22-carbon hydrocarbon, its substantial aliphatic chain imparts specific

physical properties that are critical for its application in research and development, particularly

in polymer science, organic synthesis, and the formulation of surfactants and industrial

lubricants. For the researcher, scientist, or drug development professional, a comprehensive

understanding of its physical characteristics is not merely academic; it is the foundation for

designing robust experiments, ensuring safety, and achieving reproducible results. This guide

provides a detailed examination of the essential physical and chemical properties of 1-
Docosene, grounded in established data to support its practical use in a laboratory setting.

Chemical Identity and Core Identifiers
Precise identification of a chemical reagent is the first step in any valid scientific protocol.

Ambiguity in the identity of a starting material can compromise an entire research endeavor. 1-
Docosene is identified by the following key parameters:

Chemical Name: 1-Docosene[1][3][4]
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Synonyms: docos-1-ene[2][5][6][7]

CAS Number: 1599-67-3[1][3][4][5][6][8]

Molecular Formula: C₂₂H₄₄[1][3][4][5][8][9][10]

Molecular Weight: Approximately 308.59 g/mol [1][2][3][5][8]

The molecular structure, defined by a 22-carbon chain with a terminal double bond, is the

primary determinant of its physical properties and chemical reactivity.

H₂C= CH

  

(CH₂)₁₉ CH₃

Simplified structure of 1-Docosene.

Click to download full resolution via product page

Caption: Simplified chemical structure of 1-Docosene.

Core Physical Properties
The physical state and thermal properties of 1-Docosene are critical for determining

appropriate storage, handling, and reaction conditions. Due to its high molecular weight,

properties such as boiling point are often measured under reduced pressure to prevent thermal

decomposition.
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Property Value Source(s)

Physical Form
Solid, semi-solid, or liquid at

room temperature
[1][4]

Melting Point

38-41 °C (Note: Some sources

report a wider range of 65-72

°C)

[2][3][6][9][11]

Normal Boiling Point 367 °C (at 760 mmHg) [2][6]

Boiling Point (Vacuum)
174-178 °C at 6.4 Torr; 180 °C

at 0.22 mmHg
[3][9][11]

Density (estimate) 0.783 - 0.894 g/cm³ [6][9][11]

Flash Point 38 °C [9][11]

Enthalpy of Vaporization 95.6 kJ/mol [10]

The reported melting point near ambient and physiological temperatures means that the

material may exist as a waxy solid or a liquid depending on lab conditions, requiring

appropriate handling procedures. The relatively low flash point necessitates caution against

ignition sources.

Solubility Profile: A Guide for Solvent Selection
As a long-chain hydrocarbon, 1-Docosene is fundamentally non-polar. This dictates its

solubility, a crucial parameter for creating homogeneous reaction mixtures or for purification

processes like recrystallization or chromatography.

Water Solubility: 1-Docosene is practically insoluble in water, with a predicted solubility of

approximately 1.4 x 10⁻⁵ g/L.[12] This profound hydrophobicity is a direct result of its long

aliphatic chain.[12]

Organic Solvents: It is expected to be readily soluble in non-polar organic solvents such as

hexane, ether, and toluene, which can effectively solvate the hydrocarbon chain.[13] It is also

reported to be slightly soluble in chloroform and ethyl acetate.[11]
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The choice of solvent is paramount. For instance, in polymerization reactions, a solvent that

dissolves both the monomer (1-Docosene) and the resulting polymer is often required.

Conversely, for purification, a solvent system where the product has limited solubility at low

temperatures may be ideal for crystallization.

Analytical Characterization for Quality Control
Verifying the purity and identity of 1-Docosene before use is a cornerstone of experimental

integrity. Standard analytical techniques provide a definitive fingerprint of the compound.

Gas Chromatography-Mass Spectrometry (GC-MS): This is the definitive technique for

confirming identity and assessing purity. The retention time in GC provides a measure of its

volatility, while the mass spectrum reveals its molecular weight and fragmentation pattern,

which is unique to its structure.[1][5]

Infrared (IR) Spectroscopy: The IR spectrum of 1-Docosene will exhibit characteristic peaks

for C-H stretching and bending from its long alkane chain, as well as distinct peaks

corresponding to the C=C double bond of the terminal alkene group.[5][7][10]

Safety, Handling, and Storage
From a safety perspective, 1-Docosene is classified as an irritant and presents a health

hazard.[1][4]

Primary Hazards: The GHS classification includes H304 (May be fatal if swallowed and

enters airways), indicating a significant aspiration hazard.[4]

Handling Precautions: Standard laboratory PPE (gloves, safety glasses, lab coat) is

mandatory. Operations should be conducted in a well-ventilated area or a chemical fume

hood to avoid inhaling vapors.[9] Direct contact with skin and eyes should be avoided.[9]

Storage: The material should be stored in a tightly sealed container in a dry, well-ventilated

area.[4] Recommended storage temperatures vary from room temperature to refrigerated

conditions (2-8°C).[4][11]
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Conceptual Experimental Workflow: Polymer
Synthesis
To illustrate the practical application of its physical properties, the following section outlines a

conceptual workflow for the use of 1-Docosene as a monomer in a catalyzed polymerization

reaction. This protocol is a self-validating system, where analytical checkpoints confirm the

progression from monomer to polymer.

Step-by-Step Methodology
Reagent Preparation & Handling:

Melt 1-Docosene (if solid) by gently warming the container to just above its melting point

(~40-45 °C).

Measure the required amount of the liquid monomer.

Prepare catalyst and co-catalyst solutions in a dry, non-polar solvent (e.g., toluene) inside

a glovebox to prevent deactivation by air or moisture.

Reaction Setup:

Assemble a multi-neck, oven-dried flask equipped with a magnetic stirrer, condenser, and

a nitrogen/argon inlet.

Purge the entire system with an inert gas to create an oxygen- and moisture-free

environment. The high boiling point of 1-Docosene allows for a wide range of reaction

temperatures without significant pressure buildup.

Polymerization:

Charge the flask with the solvent and liquid 1-Docosene monomer.

Bring the solution to the desired reaction temperature.

Inject the catalyst and co-catalyst solutions to initiate the polymerization. The reaction

progress may be monitored by observing an increase in the viscosity of the solution.
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Termination and Purification:

Quench the reaction by adding a terminating agent (e.g., acidified methanol).

Precipitate the resulting polymer by pouring the reaction mixture into a large volume of a

non-solvent (e.g., methanol). The polymer's insolubility in the non-solvent allows for its

separation from the unreacted monomer and catalyst residues.

Filter and wash the polymer extensively, then dry it under vacuum.

Characterization:

Confirm the consumption of the monomer using GC analysis of the reaction supernatant.

Verify the structure of the resulting poly(1-docosene) using NMR and IR spectroscopy.

Determine the molecular weight and molecular weight distribution of the polymer using Gel

Permeation Chromatography (GPC).
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1. Reagent Preparation
(Melt 1-Docosene, Prepare Catalyst)

2. Inert Atmosphere Setup
(Dry Glassware, N₂/Ar Purge)

3. Reaction Assembly
(Charge Solvent & Monomer)

4. Initiation & Polymerization
(Inject Catalyst, Control Temp.)

5. Quenching & Purification
(Terminate Reaction, Precipitate Polymer)

Monitor Viscosity

6. Product Characterization
(GC, NMR, GPC)

Isolate Solid

Final Product:
Poly(1-docosene)
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Caption: Conceptual workflow for utilizing 1-Docosene in polymer synthesis.
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Conclusion
1-Docosene is a valuable long-chain olefin for advanced laboratory applications. Its distinct

physical properties—a melting point near room temperature, high boiling point, and non-polar

nature—are not just data points but critical parameters that dictate its handling, reaction

design, and purification strategies. By leveraging the technical information presented in this

guide, researchers can make informed decisions, ensuring the safe and effective use of 1-
Docosene in their pursuit of scientific innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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